Cas no 1936226-72-0 (Methyl 2-amino-4-bromo-6-methylbenzoate)

• Product Name: Methyl 2-amino-4-bromo-6-methylbenzoate
• CAS No: 1936226-72-0
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 4937859
• Update Time: 2025-05-23

Methyl 2-amino-4-bromo-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-bromo-6-methylbenzoate

• Inchi： 1S/C9H10BrNO2/c1-5-3-6(10)4-7(11)8(5)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： CBAOMJIFYQHHIM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OC)=C(C)C=1)N

Computed Properties

• Exact Mass: 242.98949 g/mol
• Monoisotopic Mass: 242.98949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3
• Molecular Weight: 244.08

Additional information on Methyl 2-amino-4-bromo-6-methylbenzoate

Methyl 2-amino-4-bromo-6-methylbenzoate (CAS No. 1936226-72-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-4-bromo-6-methylbenzoate, with the chemical formula C₉H₁₀BrNO₂ and CAS number 1936226-72-0, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its amino, bromo, and methyl substituents, has garnered considerable attention in the field of medicinal chemistry due to its versatile reactivity and structural features.

The molecular structure of Methyl 2-amino-4-bromo-6-methylbenzoate consists of a benzoate core with functional groups that make it a valuable building block for drug development. The presence of both an amino group and a bromine atom provides multiple sites for further chemical modifications, enabling the synthesis of complex molecules with tailored biological activities. This flexibility has made it a preferred choice for researchers exploring novel therapeutic agents.

In recent years, the demand for Methyl 2-amino-4-bromo-6-methylbenzoate has surged due to its role in the development of targeted therapies. One notable application is in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The benzoate moiety serves as a scaffold that can be modified to enhance binding affinity to specific protein targets. Additionally, the bromine substituent allows for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many drugs.

The pharmaceutical industry has leveraged Methyl 2-amino-4-bromo-6-methylbenzoate to develop new compounds with improved pharmacokinetic properties. For instance, researchers have utilized this intermediate to create derivatives with enhanced solubility and metabolic stability. These improvements are critical for ensuring that drugs are effectively absorbed and retained in the body, thereby maximizing their therapeutic efficacy.

Recent studies have also highlighted the potential of Methyl 2-amino-4-bromo-6-methylbenzoate in the development of antimicrobial agents. The structural features of this compound allow it to interact with bacterial enzymes and cell walls, disrupting essential biological processes. This has led to the discovery of novel antibiotics that are effective against resistant strains of pathogens. The versatility of this intermediate makes it a valuable tool in the fight against antibiotic-resistant infections.

The synthesis of Methyl 2-amino-4-bromo-6-methylbenzoate typically involves multi-step organic reactions, starting from commercially available precursors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a cleaner and more sustainable production process.

In conclusion, Methyl 2-amino-4-bromo-6-methylbenzoate (CAS No. 1936226-72-0) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing a wide range of therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further. The ongoing development of innovative synthetic strategies will continue to enhance its accessibility and utility, driving advancements in medicinal chemistry and pharmaceutical innovation.